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Compound of Interest

Compound Name: 1-(Acetyl-d3)adamantane

Cat. No.: B15294557 Get Quote

Essential Safety and Handling Guide for 1-
(Acetyl-d3)adamantane
Disclaimer: A specific Safety Data Sheet (SDS) for 1-(Acetyl-d3)adamantane is not publicly

available. The following guidance is based on the safety profile of the parent compound, 1-

Acetyladamantane, and general best practices for handling adamantane derivatives and

deuterated compounds. Users should always perform their own risk assessment before

handling any chemical.

This guide provides researchers, scientists, and drug development professionals with

immediate safety, operational, and disposal protocols for handling 1-(Acetyl-d3)adamantane.

Hazard Identification and Personal Protective
Equipment (PPE)
The parent compound, 1-Acetyladamantane, is classified as an irritant. It is harmful if

swallowed and can cause skin, eye, and respiratory irritation[1][2]. The deuterated form is

expected to have a similar toxicological profile. Therefore, stringent adherence to PPE

protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification Purpose

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles[3][4].

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile), tested to EN 374

standard[3].

Prevents skin contact and

irritation[2].

Body Protection A standard laboratory coat.
Protects clothing and skin from

contamination.

Respiratory

Use in a well-ventilated area is

required. If dust formation is

likely, a NIOSH-approved

particulate respirator (e.g.,

N95) is necessary[3].

Prevents inhalation of the

compound, which can cause

respiratory irritation[2].

Chemical and Physical Properties
The physical properties of 1-(Acetyl-d3)adamantane are expected to be very similar to its non-

deuterated analog.

Table 2: Physical and Chemical Data of 1-Acetyladamantane
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Property Value

CAS Number 1660-04-4

Molecular Formula C₁₂H₁₈O

Molecular Weight 178.27 g/mol

Appearance White crystalline powder[1][5]

Melting Point 53-56 °C[6]

Boiling Point ~250.5 °C (estimate)[1][2]

Solubility Insoluble in water; Soluble in methanol[1][2][5].

Stability
Stable under normal temperatures and

pressures[1][5].

Storage
Store in a cool, dry, well-ventilated area in a

tightly closed container[1][5].

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedure for safely handling 1-(Acetyl-d3)adamantane in a

laboratory setting.
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Caption: Workflow for handling 1-(Acetyl-d3)adamantane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15294557?utm_src=pdf-body-img
https://www.benchchem.com/product/b15294557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Preparation:

Put on all required PPE as specified in Table 1.

Ensure a chemical fume hood is operational and ready for use.

Carefully weigh the required amount of 1-(Acetyl-d3)adamantane on a tared weigh boat

inside the fume hood to minimize dust exposure.

Handling and Use:

Perform all manipulations of the solid compound within the chemical fume hood.

Avoid generating dust. If dust is created, use appropriate respiratory protection[3].

When dissolving, add the solvent to the solid slowly to prevent splashing.

Keep the container tightly closed when not in use.

Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed, labeled container for disposal.

Clean the spill area with an appropriate solvent and decontaminate.

For larger spills, evacuate the area and follow institutional emergency procedures.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash skin with soap and water. If

irritation persists, seek medical attention[2].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15294557?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7620-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg0MjR8YXBwbGljYXRpb24vcGRmfGFEa3dMMmd5TkM4NU1UYzVNekV5TkRnNE5EYzRMMU5FUWw4M05qSXdYMEZWWDBWT0xuQmtaZ3xmNjYyNmJhNjhmN2E0YWQxN2I3MmU4OTVhYjQ1NDg4NWIwNTk2ZmZhODk1NmVhYTRjOGJiYjQ2YWMxOTU3OTkx
https://www.chembk.com/en/chem/1-Acetyl%20Adamantane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention[7].

Disposal Plan
Deuterated compounds and their parent analogs should be treated as chemical waste. Do not

dispose of them in standard trash or down the drain.

Disposal Workflow
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Caption: Disposal workflow for 1-(Acetyl-d3)adamantane waste.
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Methodology:

Waste Segregation:

Solid Waste: Collect unused or contaminated solid 1-(Acetyl-d3)adamantane, along with

any contaminated items like gloves or weigh boats, in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing the compound should be collected in a separate,

sealed, and labeled hazardous waste container. Do not mix with other solvent waste

streams unless permitted by your institution's safety office.

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "1-(Acetyl-d3)adamantane," and any associated solvent hazards.

Store the sealed waste containers in a designated, secure hazardous waste accumulation

area away from incompatible materials.

Final Disposal:

Disposal must be conducted through a certified hazardous materials disposal company.

Follow all local, state, and federal regulations for chemical waste disposal. Contact your

institution's Environmental Health and Safety (EHS) office to arrange for pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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